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The following table summarizes the half-maximal inhibitory concentration (IC₅₀) of Clemastanin B from a

2013 study. The values indicate the concentration required to inhibit 50% of viral activity in vitro, with lower

values representing greater potency [1].

Virus Type Subtype/Strain IC₅₀ (μg/mL) IC₅₀ (μM) *

Human Influenza A A/PR/8/34 (H1N1) 0.26 0.38

Human Influenza A A/FM/1/47 (H1N1) 0.087 0.13

Human Influenza A Swine-origin (H1N1) 0.11 0.16

Human Influenza A A/Aichi/2/68 (H3N2) 0.72 1.05

Human Influenza B B/Guangzhou/GIRD/08/09 0.28 0.41

Avian Influenza A H6N2 0.72 1.05

Avian Influenza A H7N3 0.65 0.95

Avian Influenza A H9N2 0.18 0.26

Note: Molecular weight of Clemastanin B is 684.68 g/mol [2]. μM values were calculated from μg/mL data

in the source material [1].
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Experimental Methodology

The IC₅₀ values in the table above were determined using the following experimental protocols [1].

Cell Line: Madin-Darby Canine Kidney (MDCK) cells.

Cytotoxicity Assay: Cell viability was measured using an MTT assay. MDCK cells were treated with
various concentrations of Clemastanin B to ensure the antiviral effects were not due to cell death.

Antiviral Activity Assay (Plaque Reduction Assay):
MDCK cell monolayers were infected with 100 plaque-forming units (PFU) of different influenza

virus strains.
The infected cells were then overlaid with culture medium containing serial dilutions of

Clemastanin B.
After a set incubation period, the viral plaques were counted.

The IC₅₀ value was calculated as the concentration of Clemastanin B that reduced the plaque
count by 50% compared to the virus-only control.

Understanding IC₅₀ and Its Context in Antiviral
Research

For a professional audience, these data points are more meaningful when placed in a broader methodological

and comparative context.

IC₅₀ as a Key Metric: The IC₅₀ is a crucial parameter for evaluating the potency of an inhibitory

compound in drug discovery [3]. It represents the concentration at which a substance achieves half of
its maximal inhibitory effect. In antiviral research, a lower IC₅₀ indicates greater potency against the

target virus.
Mechanism of Action: The same study proposed Clemastanin B's antiviral mechanism. It was

found to block virus attachment to host cells and inhibit viral replication by targeting early stages
such as viral endocytosis, uncoating, or nuclear export of the viral ribonucleoprotein (RNP) complex

[1]. The diagram below illustrates this proposed mechanism.
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Data Limitations and Research Gaps: When interpreting this data, please consider:

Lack of Direct Comparison: The search results do not contain IC₅₀ data for Clemastanin B
compared to standard-of-care neuraminidase inhibitors (e.g., Oseltamivir) or other alternatives,

making a comprehensive "comparison guide" difficult.
Single Source: The quantitative IC₅₀ values all originate from one publication [1]. Independent

validation from other research groups would strengthen the evidence.
Assay Considerations: The IC₅₀ value can be influenced by assay conditions, such as cell

line, incubation time, and the specific viral strain used [3]. Newer methods that measure drug-
induced growth rate inhibition (GR metrics) are being developed for more robust evaluation,

though these have not yet been applied to Clemastanin B in the available literature [4].

Need Custom Synthesis?

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1488249?utm_src=pdf-body-img
https://www.smolecule.com/products/s1488249?utm_src=pdf-body
https://www.spandidos-publications.com/10.3892/ijmm.2013.1274
https://pmc.ncbi.nlm.nih.gov/articles/PMC11859577/
https://www.smolecule.com/products/s1488249?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-86919-7
https://www.smolecule.com/products/s1488249?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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